Cas no 2011289-29-3 (Ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate)

• Product Name: Ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• CAS No: 2011289-29-3
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6452098
• PubChem ID: 165444463
• Update Time: 2025-10-30

Ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2011289-29-3
• EN300-700472
• ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• Ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C12H20O4/c1-4-9-7-14-8-12(9)11(5-2,16-12)10(13)15-6-3/h9H,4-8H2,1-3H3
• InChI Key： MZBIDIDBNJSCJD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CC)C21COCC2CC

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Additional information on Ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

Ethyl 2,7-Diethyl-1,5-Dioxaspiro[2.4]Heptane-2-Carboxylate: A Comprehensive Overview

Ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No: 2011289-29-3) is a unique organic compound with a complex spirocyclic structure. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a spiro ring system, which consists of two rings fused at a single atom, creating a unique three-dimensional arrangement that contributes to its distinct chemical properties.

The spirocyclic nature of this compound is particularly interesting from a structural standpoint. Spiro compounds are known for their ability to adopt diverse conformations due to the flexibility of the spiro atom, which in this case is a carbon atom connecting two rings. This flexibility allows for a wide range of interactions with other molecules, making it a promising candidate for drug design and development. Recent studies have highlighted the potential of spiro compounds in modulating enzyme activity and targeting specific biological pathways.

Ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate also contains diethyl groups, which are substituents that can influence the compound's solubility and stability. The presence of these groups may enhance the molecule's ability to dissolve in organic solvents, making it more suitable for certain industrial applications. Additionally, the carboxylate functional group at position 2 introduces acidity and reactivity, enabling the compound to participate in various chemical reactions such as esterification and amidation.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. For instance, the formation of the spiro ring system can be achieved via cyclization reactions involving appropriate diols and carboxylic acids or their derivatives. The use of modern catalytic methods has further streamlined the synthesis process, making it more efficient and scalable for large-scale production.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation effects due to its spirocyclic framework, which can influence its electronic properties and reactivity towards electrophiles and nucleophiles.

In terms of applications, this compound has shown promise in the development of novel materials with tailored properties. For example, its ability to form stable complexes with metal ions has been explored in the context of creating coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Moreover, Ethyl 2,7-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate has been investigated for its potential as a building block in drug discovery programs targeting various therapeutic areas such as cancer and neurodegenerative diseases. Its unique structure allows for selective binding to specific protein targets, making it an attractive candidate for lead optimization studies.

The dioxaspiro framework within this compound also confers rigidity to the molecule while maintaining some degree of flexibility at critical positions. This balance between rigidity and flexibility is crucial for achieving desired pharmacokinetic properties such as absorption and bioavailability when used as a drug candidate.

In conclusion, Ethyl 2,7-diethyl-1